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An in-depth exploration of 3-hydroxybutyrylcarnitine's role in human metabolism, disease

pathology, and its utility as a clinical biomarker.

Introduction
3-Hydroxybutyrylcarnitine (C4-OH) is a short-chain acylcarnitine that has garnered significant

attention in the scientific community for its multifaceted role in human physiology and

pathophysiology.[1][2] As an ester of carnitine and 3-hydroxybutyric acid, it sits at the

crossroads of fatty acid oxidation and ketone body metabolism.[2][3] This guide provides a

comprehensive technical overview of the biological functions of 3-hydroxybutyrylcarnitine, its

significance as a biomarker, and the experimental methodologies used for its study, tailored for

researchers, scientists, and drug development professionals.

Core Biological Functions
The primary role of acylcarnitines, including 3-hydroxybutyrylcarnitine, is to facilitate the

transport of acyl groups, such as fatty acids, from the cytoplasm into the mitochondrial matrix

for energy production via β-oxidation.[1][4] 3-Hydroxybutyrylcarnitine is unique in that it

exists as two stereoisomers, L- and D-3-hydroxybutyrylcarnitine, which originate from distinct

metabolic pathways.
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L-3-Hydroxybutyrylcarnitine is an intermediate in the β-oxidation of fatty acids. Its formation

from L-3-hydroxybutyryl-CoA is a key step in this energy-generating process.[3]

D-3-Hydroxybutyrylcarnitine, also known as ketocarnitine, is primarily derived from the

ketone body D-3-hydroxybutyrate (D-3HB).[3] During periods of fasting or ketosis, the

production of D-3HB increases, leading to a subsequent rise in D-3-hydroxybutyrylcarnitine
levels in tissues such as muscle.[3] This conversion is facilitated by an acyl-CoA synthetase

reaction.[3]

Metabolic Pathways and Logical Relationships
The metabolic origins of 3-hydroxybutyrylcarnitine are depicted in the following pathway

diagram, illustrating its connection to both fatty acid oxidation and ketogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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